Cas no 149169-40-4 (1-Naphthaleneacetic acid, 7-amino-, methyl ester)

• Product Name: 1-Naphthaleneacetic acid, 7-amino-, methyl ester
• CAS No: 149169-40-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 3783155
• Update Time: 2025-11-01

1-Naphthaleneacetic acid, 7-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic acid, 7-amino-, methyl ester

• Inchi： 1S/C13H13NO2/c1-16-13(15)7-10-4-2-3-9-5-6-11(14)8-12(9)10/h2-6,8H,7,14H2,1H3
• InChI Key： WGIBSSZDTMKCSR-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=C2C(C=CC(N)=C2)=CC=C1

Additional information on 1-Naphthaleneacetic acid, 7-amino-, methyl ester

1-Naphthaleneacetic acid, 7-amino-, methyl ester (CAS No. 149169-40-4): A Comprehensive Overview

1-Naphthaleneacetic acid, 7-amino-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 149169-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of naphthalene derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both an amino group and a methyl ester moiety, make it a versatile intermediate in synthetic chemistry and a promising candidate for further investigation.

The molecular structure of 1-Naphthaleneacetic acid, 7-amino-, methyl ester consists of a naphthalene core substituted with an acetic acid derivative at the 1-position and an amino group at the 7-position, further modified by a methyl ester group. This configuration imparts distinct chemical properties that are of interest to researchers exploring novel therapeutic agents. The naphthalene ring system provides a stable aromatic backbone, while the functional groups introduce reactivity that can be exploited in various synthetic pathways.

In recent years, there has been growing interest in naphthalene derivatives due to their potential as bioactive molecules. Studies have shown that compounds with similar structural motifs can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the amino group in 1-Naphthaleneacetic acid, 7-amino-, methyl ester suggests that it may participate in hydrogen bonding interactions, which could be crucial for its binding affinity to biological targets. Additionally, the methyl ester group can be hydrolyzed under specific conditions, allowing for further functionalization and the synthesis of more complex derivatives.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its use as an intermediate in the development of new drugs targeting various diseases. For instance, studies have indicated that derivatives of naphthaleneacetic acids can modulate signaling pathways involved in cell growth and differentiation. The amino group at the 7-position provides a site for further chemical modification, enabling the attachment of other functional groups that could enhance bioavailability or target specificity.

The pharmaceutical industry has been particularly interested in compounds that can interact with biological systems in novel ways. 1-Naphthaleneacetic acid, 7-amino-, methyl ester has been studied for its potential role in inhibiting certain enzymes and receptors that are implicated in inflammatory responses. Preliminary research suggests that it may interfere with the activity of enzymes such as cyclooxygenase (COX), which are key players in the production of prostaglandins—mediators of inflammation. By modulating these pathways, this compound could offer a new approach to treating inflammatory diseases without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the chemical stability of 1-Naphthaleneacetic acid, 7-amino-, methyl ester makes it an attractive candidate for formulation into various drug delivery systems. Its ability to undergo controlled hydrolysis allows for timed-release mechanisms, which could improve therapeutic efficacy by maintaining optimal drug concentrations over extended periods. This property is particularly relevant in chronic disease management where sustained drug delivery is essential.

The synthesis of 1-Naphthaleneacetic acid, 7-amino-, methyl ester involves multi-step organic reactions that highlight its complexity and synthetic utility. Researchers have developed several synthetic routes to access this compound, each with its own advantages and challenges. One common approach involves the nucleophilic substitution reaction on a halogenated naphthalene precursor followed by reduction and esterification steps. These synthetic strategies not only provide insights into the structural diversity achievable with naphthalene derivatives but also offer valuable tools for medicinal chemists seeking to design new bioactive molecules.

In conclusion, 1-Naphthaleneacetic acid, 7-amino-, methyl ester (CAS No. 149169-40-4) is a compound with significant potential in pharmaceutical research due to its unique structural features and biological activities. Its role as an intermediate in drug synthesis and its potential applications in treating inflammatory diseases make it a subject of considerable interest among researchers. As further studies continue to uncover new properties and applications of this molecule, it is likely to remain a key player in the development of innovative therapeutic agents.